Cas no 2138371-90-9 (5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide)

• Product Name: 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide
• CAS No: 2138371-90-9
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 6240007
• PubChem ID: 165475599
• Update Time: 2025-06-07

5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138371-90-9
• EN300-842240
• 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide

• Inchi： 1S/C16H25N3O/c1-4-10-18-15(20)19-11-6-7-12-13(16(2,3)17)8-5-9-14(12)19/h5,8-9H,4,6-7,10-11,17H2,1-3H3,(H,18,20)
• InChI Key： VVPBAYPXZDFPHK-UHFFFAOYSA-N
• SMILES： O=C(NCCC)N1CCCC2C1=CC=CC=2C(C)(C)N

Computed Properties

• Exact Mass: 275.199762429g/mol
• Monoisotopic Mass: 275.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide

Introduction to 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide (CAS No. 2138371-90-9)

5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide, with the CAS number 2138371-90-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a tetrahydroquinoline core, an amino-substituted propyl group, and a carboxamide moiety, which collectively contribute to its pharmacological properties.

The synthesis of 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide has been extensively studied in recent years. Various synthetic routes have been developed to optimize yield and purity. One notable method involves the reaction of 5-bromo-N-propyltetrahydroquinoline-1-carboxamide with 2-aminoisopropyl chloride in the presence of a base such as potassium carbonate. This approach not only ensures high yields but also provides a scalable route for industrial production.

In terms of its pharmacological profile, 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide has shown promising activity in several biological assays. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that this compound can effectively inhibit the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The inhibition of MAO-B by this compound could potentially slow down the progression of the disease and alleviate symptoms.

Beyond its neuroprotective effects, 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have revealed that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The safety profile of 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide has been evaluated through various preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs. These results are encouraging and support further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide in human subjects. Early-phase trials have demonstrated promising results in terms of pharmacokinetics and pharmacodynamics. The compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development.

In addition to its therapeutic applications, 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide has also been explored for its potential use as a research tool. Its ability to modulate specific biological pathways makes it a valuable probe for studying disease mechanisms and validating therapeutic targets. Researchers are using this compound to gain insights into the molecular basis of neurodegenerative and inflammatory diseases.

The future prospects for 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.

In conclusion, 5-(2-aminopropan-2-yl)-N-propyl-1,2,3,4-tetrahydroquinoline-1-carboxamide (CAS No. 2138371-90-9) is a promising compound with a wide range of potential applications in medicine and research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.